Cas no 2160274-69-9 (2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2160274-69-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6269419
• PubChem ID: 165969612
• Update Time: 2025-05-20

2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• 2160274-69-9
• EN300-1735590

• Inchi： 1S/C12H15NO2/c1-8-6-9(4-5-13-8)12(10(14)15)7-11(12,2)3/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： JIRYKVOYSKLRSG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN=C(C)C=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2160274-69-9)

The compound 2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2160274-69-9) is a highly specialized organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their stability and versatility in various chemical reactions. The molecule's structure incorporates a cyclopropane ring fused with a carboxylic acid group and a substituted pyridine moiety, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of cyclopropane carboxylic acids in drug design due to their ability to form stable bonds with target proteins. The cyclopropane ring in this compound contributes to its rigidity, which is a desirable property in medicinal chemistry as it can enhance the molecule's binding affinity to specific receptors. Additionally, the pyridine moiety introduces electron-withdrawing effects, further modulating the compound's electronic properties and reactivity.

The synthesis of 2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced techniques such as Suzuki coupling and Friedel-Crafts alkylation are often employed to construct the complex molecular architecture. The final step involves the introduction of the carboxylic acid group through oxidation or hydrolysis reactions, ensuring the desired functionality is achieved.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing heterocyclic compounds with enhanced bioavailability and pharmacokinetic profiles. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In terms of physical properties, cyclopropane carboxylic acids like this one are generally stable under normal conditions but can undergo specific reactions under controlled conditions. The presence of electron-donating groups such as methyl substituents on the pyridine ring enhances the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

The latest research trends indicate a growing interest in utilizing cyclopropane-containing compounds for advanced materials science applications. For example, scientists are investigating their potential as precursors for high-performance polymers and optoelectronic materials. The unique electronic properties of this compound make it an attractive candidate for applications in organic electronics and photonics.

In conclusion, 2,2-dimethyl-1-(2-methylpyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2160274-69-9) stands out as a versatile and innovative molecule with broad implications across multiple disciplines. Its structural features, combined with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in future scientific developments.